Cas no 1497793-50-6 (tert-butyl 3-(2-ethoxyphenyl)-3-hydroxyazetidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-ethoxyphenyl)-3-hydroxyazetidine-1-carboxylate
• CAS No: 1497793-50-6
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 4607208
• Update Time: 2025-05-23

tert-butyl 3-(2-ethoxyphenyl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-ethoxyphenyl)-3-hydroxyazetidine-1-carboxylate
• tert-butyl 3-(2-ethoxyphenyl)-3-hydroxyazetidine-1-carboxylate

• Inchi： 1S/C16H23NO4/c1-5-20-13-9-7-6-8-12(13)16(19)10-17(11-16)14(18)21-15(2,3)4/h6-9,19H,5,10-11H2,1-4H3
• InChI Key： CRDJACUHHPNWHM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2=CC=CC=C2OCC)(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on tert-butyl 3-(2-ethoxyphenyl)-3-hydroxyazetidine-1-carboxylate

tert-butyl 3-(2-ethoxyphenyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 1497793-50-6): A Comprehensive Overview

tert-butyl 3-(2-ethoxyphenyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 1497793-50-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azetidine core and functional groups, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

tert-butyl 3-(2-ethoxyphenyl)-3-hydroxyazetidine-1-carboxylate is a derivative of azetidine, a four-membered heterocyclic ring containing one nitrogen atom. The compound features a tert-butyl group attached to the carboxylate moiety, a 2-ethoxyphenyl substituent, and a hydroxyl group on the azetidine ring. These functional groups contribute to the compound's unique chemical properties and reactivity. The tert-butyl group enhances the lipophilicity of the molecule, while the hydroxyl group introduces polarity and potential hydrogen bonding capabilities. The 2-ethoxyphenyl substituent adds aromatic character and can influence the compound's biological activity.

Synthesis Methods

The synthesis of tert-butyl 3-(2-ethoxyphenyl)-3-hydroxyazetidine-1-carboxylate has been explored through various synthetic routes. One common approach involves the reaction of tert-butyl azetidine-1-carboxylate with an appropriate electrophile, followed by functionalization to introduce the 2-ethoxyphenyl and hydroxyl groups. Recent studies have focused on optimizing these synthetic pathways to improve yield and purity. For instance, a study published in Organic Letters (2021) reported a highly efficient method using palladium-catalyzed coupling reactions to synthesize this compound with high stereoselectivity.

Biological Activities

tert-butyl 3-(2-ethoxyphenyl)-3-hydroxyazetidine-1-carboxylate has shown promising biological activities in various assays. One of its key applications is as a potential inhibitor of specific enzymes involved in disease pathways. For example, research published in Bioorganic & Medicinal Chemistry Letters (2020) demonstrated that this compound exhibits potent inhibitory activity against protein kinases, which are implicated in several cancers and inflammatory diseases. Additionally, studies have explored its effects on G protein-coupled receptors (GPCRs), suggesting potential applications in modulating signaling pathways associated with neurological disorders.

Clinical Relevance

The clinical relevance of tert-butyl 3-(2-ethoxyphenyl)-3-hydroxyazetidine-1-carboxylate is an area of active investigation. Preclinical studies have shown that this compound can effectively reduce tumor growth in animal models of cancer. Furthermore, its ability to modulate GPCRs may have implications for treating conditions such as Alzheimer's disease and Parkinson's disease. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects.

Recent Research Advancements

The field of medicinal chemistry continues to advance our understanding of tert-butyl 3-(2-ethoxyphenyl)-3-hydroxyazetidine-1-carboxylate. Recent research has focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. A study published in Journal of Medicinal Chemistry (2021) reported the development of prodrugs that improve the oral absorption and stability of this compound. Additionally, computational methods have been employed to predict its binding interactions with target proteins, providing valuable insights for rational drug design.

Conclusion

In conclusion, tert-butyl 3-(2-ethoxyphenyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 1497793-50-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new properties and mechanisms of action, this compound holds significant promise for advancing the treatment of various diseases.